Cas no 22284-73-7 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,7-bromo-1-methyl-5-phenyl-)

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,7-bromo-1-methyl-5-phenyl- structure
22284-73-7 structure
Product Name:1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,7-bromo-1-methyl-5-phenyl-
CAS No:22284-73-7
MF:C16H13BrN2O2
MW:345.190623044968
CID:277335
PubChem ID:211108
Update Time:2025-04-19

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,7-bromo-1-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,7-bromo-1-methyl-5-phenyl-
    • 7-bromo-1-methyl-5-phenyl-1,5-benzodiazepine-2,4-dione
    • DTXSID00176830
    • SCHEMBL12428616
    • 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 7-bromo-1-methyl-5-phenyl-
    • 7-Bromo-1-methyl-5-phenyl-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
    • 22284-73-7
    • Inchi: 1S/C16H13BrN2O2/c1-18-13-8-7-11(17)9-14(13)19(16(21)10-15(18)20)12-5-3-2-4-6-12/h2-9H,10H2,1H3
    • InChI Key: SWNNXMVVKBMLIN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N(C1C=CC=CC=1)C(CC(N2C)=O)=O

Computed Properties

  • Exact Mass: 344.01609
  • Monoisotopic Mass: 344.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.504
  • Boiling Point: 653°Cat760mmHg
  • Flash Point: 348.8°C
  • Refractive Index: 1.639
  • PSA: 40.62
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